Cas no 1332576-98-3 (2-Bromo-5,6-difluorobenzimidazole)

• Product Name: 2-Bromo-5,6-difluorobenzimidazole
• CAS No: 1332576-98-3
• MF: C₇H₃BrF₂N₂
• MW: 233.012927293777
• CID: 4824571
• Update Time: 2025-10-28

2-Bromo-5,6-difluorobenzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5,6-difluoro-1H-benzimidazole
• 2-Bromo-5,6-difluoro-1H-benzo[d]imidazole
• 2-Bromo-5,6-difluorobenzimidazole

• Inchi： 1S/C7H3BrF2N2/c8-7-11-5-1-3(9)4(10)2-6(5)12-7/h1-2H,(H,11,12)
• InChI Key： RFMLKLUWVAGQIJ-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=C(C(=CC=2N1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7

Additional information on 2-Bromo-5,6-difluorobenzimidazole

2-Bromo-5,6-difluorobenzimidazole (CAS No. 1332576-98-3): A Versatile Building Block in Medicinal Chemistry and Material Science

2-Bromo-5,6-difluorobenzimidazole (CAS No. 1332576-98-3) is a highly specialized heterocyclic compound that has gained significant attention in pharmaceutical research and advanced material development. As a benzimidazole derivative, this compound serves as a crucial intermediate in the synthesis of various bioactive molecules and functional materials. The presence of both bromine and fluorine substituents on the benzimidazole core makes it particularly valuable for structure-activity relationship (SAR) studies and precision chemical modifications.

The growing interest in fluorinated benzimidazole compounds stems from their unique electronic properties and enhanced metabolic stability, which are highly sought-after characteristics in drug discovery. Researchers are increasingly exploring 2-Bromo-5,6-difluorobenzimidazole as a key building block for developing novel kinase inhibitors, antimicrobial agents, and materials for organic electronics. The compound's molecular structure (C7H3BrF2N2) offers multiple sites for further functionalization, making it adaptable to various synthetic pathways.

In pharmaceutical applications, 2-Bromo-5,6-difluorobenzimidazole derivatives have shown promise in addressing current challenges in targeted cancer therapies and antiviral drug development. The fluorine atoms at the 5 and 6 positions significantly influence the compound's binding affinity to biological targets, while the bromine substituent provides an excellent handle for cross-coupling reactions. This combination of features makes it particularly valuable for creating libraries of compounds in high-throughput screening programs.

The material science community has recognized the potential of difluorobenzimidazole-based compounds in organic light-emitting diodes (OLEDs) and photovoltaic devices. The electron-withdrawing nature of the fluorine substituents in 2-Bromo-5,6-difluorobenzimidazole helps tune the electronic properties of conjugated systems, potentially leading to more efficient energy conversion materials. Recent studies have explored its incorporation into novel polymers for flexible electronics applications.

Synthetic accessibility remains a key advantage of 2-Bromo-5,6-difluorobenzimidazole. The compound can be prepared through well-established routes starting from commercially available 4,5-difluoro-1,2-phenylenediamine, followed by cyclization and bromination steps. This reliable synthetic pathway ensures consistent quality and availability for research purposes, contributing to its growing popularity in both academic and industrial settings.

From a safety perspective, proper handling procedures should be followed when working with 2-Bromo-5,6-difluorobenzimidazole, including the use of appropriate personal protective equipment. While not classified as extremely hazardous, standard laboratory precautions for handling organic compounds should be observed. The compound's stability under normal conditions makes it suitable for various experimental setups and storage requirements.

The market for benzimidazole derivatives continues to expand, driven by increasing demand in pharmaceutical and material science applications. 2-Bromo-5,6-difluorobenzimidazole represents a niche but growing segment within this market, with specialized suppliers offering the compound in various quantities to meet research needs. Pricing and availability may vary depending on purity requirements and order volumes.

Recent advancements in synthetic methodology have opened new possibilities for modifying the 2-Bromo-5,6-difluorobenzimidazole scaffold. Techniques such as microwave-assisted synthesis and continuous flow chemistry have been applied to create diverse derivatives more efficiently. These developments align with current trends in green chemistry and process optimization, making the compound even more attractive for industrial applications.

Analytical characterization of 2-Bromo-5,6-difluorobenzimidazole typically involves a combination of techniques including NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and HPLC analysis. These methods ensure proper identification and purity assessment, which are critical for research reproducibility. The distinct spectroscopic signatures of this compound facilitate its identification in complex reaction mixtures.

Looking ahead, 2-Bromo-5,6-difluorobenzimidazole is poised to play an increasingly important role in the development of next-generation therapeutic agents and functional materials. Its unique combination of halogen and fluorine substituents on the benzimidazole core provides a versatile platform for molecular design. As research continues to uncover new applications for fluorinated heterocycles, this compound will likely remain a valuable tool for chemists across multiple disciplines.

For researchers interested in exploring the properties of 2-Bromo-5,6-difluorobenzimidazole, numerous scientific publications and patents reference its use in various contexts. The compound's Chemical Abstracts Service registry number (1332576-98-3) serves as a unique identifier for literature searches and regulatory documentation. Its growing presence in scientific databases reflects its expanding utility in chemical research and development.